Cas no 1602485-88-0 (trans-2-Trifluoromethyl-cyclohexylamine)

• Product Name: trans-2-Trifluoromethyl-cyclohexylamine
• CAS No: 1602485-88-0
• MF: C₇H₁₂F₃N
• MW: 167.172092437744
• CID: 6203578
• PubChem ID: 25323753
• Update Time: 2025-06-10

trans-2-Trifluoromethyl-cyclohexylamine Chemical and Physical Properties

Names and Identifiers

• 1602485-88-0
• trans-2-Trifluoromethyl-cyclohexylamine
• rac-(1R,2R)-2-(trifluoromethyl)cyclohexan-1-amine
• (1R,2R)-2-Trifluoromethyl-cyclohexylamine
• EN300-28336230
• (1R,2R)-2-(trifluoromethyl)cyclohexan-1-amine
• KHKJUJGNSSJMED-PHDIDXHHSA-N

• Inchi： 1S/C7H12F3N/c8-7(9,10)5-3-1-2-4-6(5)11/h5-6H,1-4,11H2/t5-,6-/m1/s1
• InChI Key： KHKJUJGNSSJMED-PHDIDXHHSA-N
• SMILES： FC([C@@H]1CCCC[C@H]1N)(F)F

Computed Properties

• Exact Mass: 167.09218387g/mol
• Monoisotopic Mass: 167.09218387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on trans-2-Trifluoromethyl-cyclohexylamine

Introduction to trans-2-Trifluoromethyl-cyclohexylamine (CAS No. 1602485-88-0)

trans-2-Trifluoromethyl-cyclohexylamine, with the chemical formula C₈H₁₃F₃N, is a significant compound in the field of pharmaceutical and agrochemical research. This compound is characterized by its trifluoromethyl group and its cyclohexylamine backbone, which contribute to its unique chemical properties and potential applications. The CAS number 1602485-88-0 uniquely identifies this molecule in scientific literature and databases, facilitating its study and utilization in various research domains.

The trifluoromethyl group is a crucial functional moiety in organic chemistry, known for its ability to enhance metabolic stability, lipophilicity, and binding affinity in drug molecules. This feature makes compounds containing the trifluoromethyl group highly valuable in the development of novel pharmaceuticals. In contrast, the cyclohexylamine part of the molecule introduces a basic nitrogen atom, which can participate in hydrogen bonding and other interactions with biological targets. These structural elements combine to make trans-2-Trifluoromethyl-cyclohexylamine a promising candidate for further investigation.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated amines in drug design. The presence of fluorine atoms can significantly alter the electronic properties of molecules, leading to improved pharmacokinetic profiles. For instance, studies have shown that fluorinated amines can enhance the bioavailability of drugs by reducing their susceptibility to enzymatic degradation. This has led to increased interest in compounds like trans-2-Trifluoromethyl-cyclohexylamine as potential scaffolds for new therapeutic agents.

In addition to its pharmaceutical applications, trans-2-Trifluoromethyl-cyclohexylamine has shown potential in agrochemical research. The trifluoromethyl group is known to improve the durability of pesticides against environmental degradation, making them more effective over longer periods. Furthermore, the cyclohexylamine moiety can interact with biological targets in pests, leading to potent insecticidal activity. These properties make this compound an attractive candidate for developing new crop protection agents that are both effective and environmentally sustainable.

The synthesis of trans-2-Trifluoromethyl-cyclohexylamine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. One common approach involves the reaction of trifluoromethyl-substituted cyclohexanone with ammonia or an amine source under controlled conditions. Advanced catalytic systems have been developed to improve the efficiency of these reactions, reducing waste and energy consumption. These synthetic methodologies are crucial for ensuring that sufficient quantities of this compound are available for research and development purposes.

From a computational chemistry perspective, understanding the molecular interactions of trans-2-Trifluoromethyl-cyclohexylamine is essential for designing effective drugs or agrochemicals. Molecular modeling techniques can predict how this compound binds to biological targets, providing insights into its mechanism of action. These predictions are often validated through experimental studies, such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy. By combining computational and experimental approaches, researchers can gain a comprehensive understanding of this molecule's behavior.

The role of fluorine atoms in modulating biological activity has been extensively studied in recent years. The trifluoromethyl group, in particular, is known to influence both the physical properties and biological effects of molecules. For example, it can increase lipophilicity, which is often beneficial for drug absorption and distribution within the body. Additionally, fluorine atoms can participate in specific interactions with biological targets, enhancing binding affinity and selectivity. These properties make compounds like trans-2-Trifluoromethyl-cyclohexylamine valuable tools for developing targeted therapies.

In conclusion, trans-2-Trifluoromethyl-cyclohexylamine (CAS No. 1602485-88-0) is a versatile compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethyl group and cyclohexylamine backbone, contribute to its utility as a scaffold for novel drug candidates and crop protection agents. Advances in synthetic chemistry and computational modeling continue to enhance our understanding of this molecule's properties and applications. As research progresses, trans-2-Trifluoromethyl-cyclohexylamine is likely to play an increasingly important role in developing innovative solutions for human health and agricultural productivity.